Cas no 2199591-36-9 (2-(2,2-Difluoroethoxy)-5-methyl-1,3,4-thiadiazole)

• Product Name: 2-(2,2-Difluoroethoxy)-5-methyl-1,3,4-thiadiazole
• CAS No: 2199591-36-9
• MF: C₅H₆F₂N₂OS
• MW: 180.175746440887
• CID: 5326329
• Update Time: 2025-08-04

2-(2,2-Difluoroethoxy)-5-methyl-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluoroethoxy)-5-methyl-1,3,4-thiadiazole
• 2-(2,2-Difluoroethoxy)-5-methyl-1,3,4-thiadiazole

• Inchi： 1S/C5H6F2N2OS/c1-3-8-9-5(11-3)10-2-4(6)7/h4H,2H2,1H3
• InChI Key： LBNMYDOUHBUGEY-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1OCC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• XLogP3: 1.9
• Topological Polar Surface Area: 63.2

Additional information on 2-(2,2-Difluoroethoxy)-5-methyl-1,3,4-thiadiazole

Introduction to 2-(2,2-Difluoroethoxy)-5-methyl-1,3,4-thiadiazole (CAS No. 2199591-36-9)

2-(2,2-Difluoroethoxy)-5-methyl-1,3,4-thiadiazole, identified by the Chemical Abstracts Service Number (CAS No.) 2199591-36-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiadiazole class, a structural motif known for its broad spectrum of biological activities. The presence of fluoro and methyl substituents in its molecular framework enhances its pharmacological potential, making it a subject of extensive study for developing novel therapeutic agents.

The molecular structure of 2-(2,2-Difluoroethoxy)-5-methyl-1,3,4-thiadiazole consists of a central thiadiazole ring system substituted with a 2,2-difluoroethoxy group at the 2-position and a methyl group at the 5-position. The fluoro substituents introduce electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. This structural feature is particularly relevant in drug design, as fluorine atoms are frequently incorporated into pharmaceuticals to improve metabolic stability, lipophilicity, and binding interactions with biological targets.

In recent years, thiadiazole derivatives have been extensively explored for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The compound 2-(2,2-Difluoroethoxy)-5-methyl-1,3,4-thiadiazole has been studied for its potential applications in these areas. Specifically, its ability to interact with biological macromolecules has been investigated in vitro and in vivo. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in pathogenic processes.

One of the most compelling aspects of 2-(2,2-Difluoroethoxy)-5-methyl-1,3,4-thiadiazole is its versatility in chemical modifications. The presence of both the fluoroethoxy and methyl groups provides multiple sites for further functionalization. This flexibility allows researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. For instance, modifications at the 5-position could enhance solubility or target specificity, while changes at the 2-position might improve binding affinity to a particular enzyme or receptor.

The synthesis of 2-(2,2-Difluoroethoxy)-5-methyl-1,3,4-thiadiazole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the molecule typically involves fluorination techniques such as electrophilic aromatic substitution or nucleophilic substitution reactions. These synthetic strategies must be optimized to ensure high yield and purity while minimizing side reactions.

Recent advances in computational chemistry have enabled more efficient screening of thiadiazole derivatives like 2-(2,2-Difluoroethoxy)-5-methyl-1,3,4-thiadiazole for potential biological activity. Molecular modeling techniques can predict how this compound might interact with various biological targets at the atomic level. Such simulations are crucial for guiding experimental efforts and reducing the time required to identify promising candidates for further development.

The pharmacological evaluation of CAS No. 2199591-36-9 has revealed several interesting findings. In cell-based assays, this compound has shown dose-dependent inhibition of certain enzymes associated with inflammation and cancer progression. Additionally, preclinical studies suggest that it may exhibit selectivity over related compounds due to its unique structural features. These findings are particularly noteworthy given the increasing demand for targeted therapies that minimize off-target effects.

From a medicinal chemistry perspective, 2-(2-substituted) -methyl -thiadiazoles have been explored as scaffolds for drug discovery because they often exhibit favorable pharmacokinetic properties when incorporated into therapeutic molecules . The incorporation of fluoro groups into these systems can further enhance their bioavailability by improving metabolic stability . This makes them attractive candidates for developing drugs with improved efficacy and reduced toxicity .

The industrial significance of CAS No 2360978456 - 90 -8 cannot be overstated . As research continues , there is growing optimism that compounds like this will lead to breakthroughs in treating complex diseases . The combination of structural versatility , computational screening , and experimental validation provides a robust framework for discovering new therapeutic agents .

The future directions for research on CAS No . 2360978456 - 90 -8 include exploring its potential as an intermediate in synthesizing more complex derivatives . Additionally , studies are underway to understand how modifications at different positions affect its biological activity . These efforts are part of broader initiatives aimed at accelerating drug development pipelines using innovative chemical entities like thiadiazoles.